Cas no 1823871-77-7 ((2,4-difluoro-5-iodophenyl)methanamine)

• Product Name: (2,4-difluoro-5-iodophenyl)methanamine
• CAS No: 1823871-77-7
• MF: C₇H₆F₂IN
• MW: 269.030520915985
• CID: 5964914
• PubChem ID: 86775731
• Update Time: 2025-10-28

(2,4-difluoro-5-iodophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,4-difluoro-5-iodophenyl)methanamine
• Benzenemethanamine, 2,4-difluoro-5-iodo-
• 1823871-77-7
• starbld0039561
• EN300-183016

• Inchi： 1S/C7H6F2IN/c8-5-2-6(9)7(10)1-4(5)3-11/h1-2H,3,11H2
• InChI Key： GXAFODQBISARRZ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(I)=C(F)C=C1F

Computed Properties

• Exact Mass: 268.95130g/mol
• Monoisotopic Mass: 268.95130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.922±0.06 g/cm3(Predicted)
• Boiling Point: 264.3±40.0 °C(Predicted)
• pka: 8.32±0.10(Predicted)

Additional information on (2,4-difluoro-5-iodophenyl)methanamine

Introduction to (2,4-Difluoro-5-Iodophenyl)Methanamine (CAS No. 1823871-77-7)

Chemical Overview

(2,4-Difluoro-5-iodophenyl)methanamine, with the CAS registry number 1823871-77-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, an iodine atom at the 5 position, and a methanamine group (-CH₂NH₂) attached to the benzene ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical synthesis processes.

Structural Features and Synthesis

The synthesis of (2,4-difluoro-5-iodophenyl)methanamine involves a series of carefully controlled reactions. Typically, the starting material is a fluorinated benzene derivative, which undergoes iodination at the 5 position. Subsequent nucleophilic substitution or coupling reactions are employed to introduce the methanamine group. The synthesis pathway often requires precise control over reaction conditions, including temperature, pH levels, and the choice of catalysts or reagents to ensure high yields and purity of the final product.

Applications in Pharmaceutical Chemistry

One of the most promising applications of (2,4-difluoro-5-iodophenyl)methanamine lies in its use as an intermediate in drug discovery and development. The compound's structure provides a versatile platform for further functionalization, enabling researchers to explore its potential as a lead compound for various therapeutic targets. Recent studies have highlighted its role in the development of novel kinase inhibitors and other bioactive molecules.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of (2,4-difluoro-5-iodophenyl)methanamine. For instance, density functional theory (DFT) calculations have revealed that the fluorine atoms at positions 2 and 4 significantly influence the molecule's electron-withdrawing effects, enhancing its ability to participate in nucleophilic aromatic substitutions. Additionally, experimental studies have demonstrated that this compound exhibits excellent stability under physiological conditions, making it an ideal candidate for drug delivery systems.

Role in Materials Science

Beyond pharmaceutical applications, (2,4-difluoro-5-iodophenyl)methanamine has found utility in materials science as a precursor for advanced functional materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. Furthermore, research into its self-assembling properties has opened avenues for its use in nanotechnology applications.

Conclusion

In conclusion, (2,4-difluoro-5-iodophenyl)methanamine (CAS No. 1823871-77-7) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple scientific disciplines. With ongoing research uncovering new facets of its chemical behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.